2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane

• Molecular Formula: C7H14F3N
• Molecular Weight: 169.19 g/mol
• IUPAC Name: 4-methyl-2-(trifluoromethyl)pentan-1-amine
• InChI: InChI=1S/C7H14F3N/c1-5(2)3-6(4-11)7(8,9)10/h5-6H,3-4,11H2,1-2H3
• InChI Key: CRJZWERESTUTJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CN)C(F)(F)F

Description

Its structure features a trifluoromethyl group at the 1-position and an aminomethyl group at the 2-position of a branched pentane backbone. This configuration confers unique physicochemical properties, such as enhanced metabolic stability and lipophilicity, which are advantageous in drug design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane typically involves the introduction of the aminomethyl group onto a trifluoromethylated pentane precursor. One common method involves the reductive amination of a suitable ketone or aldehyde precursor using an amine source and a reducing agent. For example, the reaction of 1,1,1-trifluoro-4-methylpentan-2-one with formaldehyde and ammonia in the presence of a reducing agent like sodium cyanoborohydride can yield the desired compound .

Industrial Production Methods

Industrial production of 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Catalysts and solvents are selected to ensure high selectivity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding imines or nitriles under appropriate conditions.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used for oxidation reactions.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Nucleophiles like alkoxides or thiolates can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield imines or nitriles, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly those containing trifluoromethyl groups.

Biology: The compound can be used in the study of enzyme interactions and as a probe for investigating biological pathways involving amine-containing compounds.

Industry: It is used in the production of agrochemicals and specialty chemicals due to its unique reactivity profile.

Mechanism of Action

The mechanism by which 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane exerts its effects involves interactions with molecular targets such as enzymes and receptors. The trifluoromethyl group can enhance binding affinity and selectivity by influencing the electronic and steric properties of the molecule. Pathways involved may include enzyme inhibition or activation, receptor binding, and modulation of signal transduction processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Instead, it references unrelated compounds, primarily process impurities and derivatives of phenolic or bicyclic ammonium structures. Below is an analysis of the compounds mentioned in the evidence and their distinct features compared to the hypothetical properties of the target compound:

Table 1: Key Differences Between 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane and Evidence-Referenced Compounds

Property	2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane (Hypothetical)	4-{2-[(1,1-Dimethylethyl)amino]-1-hydroxyethyl}-2-methylphenol	(1R,3R,5S,8R)-8-Isopropyl-8-methyl-3-[(2-phenylacryloyl)oxy]-8-azabicyclo[3.2.1]octan-8-ium
Core Structure	Branched aliphatic pentane	Phenolic derivative with tert-butylamino and hydroxyl groups	Bicyclic ammonium compound with ester functionality
Functional Groups	Trifluoromethyl, aminomethyl	Hydroxyl, tert-butylamino, methylphenol	Acryloyl ester, azabicyclo scaffold, quaternary ammonium
Reported Use	Not specified in evidence	Process impurity in drug substances	Unclear; likely a synthetic intermediate or degradation product
Physicochemical Properties	High lipophilicity (predicted)	Polar due to hydroxyl and amino groups	Charged (quaternary ammonium), moderate polarity

Research Findings and Limitations

The evidence lacks direct studies on 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane. The compounds described in Pharmacopeial Forum 43(1) (2017) are structurally dissimilar and serve as impurities or intermediates in unrelated syntheses. For example:

• The bicyclic ammonium compound contains a rigid scaffold and ester group, diverging entirely from the flexible aliphatic structure of 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane .

Biological Activity

2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane, also known as a trifluoromethyl-substituted amine, has garnered attention in medicinal chemistry due to its unique structural characteristics and potential biological activities. This compound features a trifluoromethyl group, which is known to enhance the pharmacological properties of organic molecules. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The chemical structure of 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane can be represented as follows:

$$\text{C}_7\text{H}_{12}\text{F}_3\text{N}$$

This structure includes a central carbon atom bonded to an amino group and a trifluoromethyl group, contributing to its unique reactivity and biological profile.

The biological activity of 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane is primarily attributed to its interaction with various biological targets. The trifluoromethyl moiety is known to influence lipophilicity and metabolic stability, enhancing the compound's ability to cross biological membranes.

Key Mechanisms:

• Receptor Modulation : The compound may act as a modulator for specific receptors involved in metabolic pathways.
• Enzyme Inhibition : It has been observed to inhibit certain enzymes that play critical roles in metabolic processes.

Pharmacological Properties

Research indicates that compounds with trifluoromethyl groups often exhibit enhanced potency and selectivity for their biological targets. Studies have shown that 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane can affect:

• Metabolic Regulation : It may influence glucose metabolism and lipid profiles.
• Neurotransmission : Potential effects on neurotransmitter systems have been noted.

Study 1: Metabolic Effects

In a study examining the metabolic effects of 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane on HepG2 cells (a human liver cancer cell line), the compound demonstrated significant modulation of glucose-6-phosphatase activity. This enzyme is crucial for gluconeogenesis, indicating potential applications in managing metabolic disorders such as diabetes .

Parameter	Control Group	Treatment Group (Compound)
Glucose-6-phosphatase Activity (U/mg protein)	0.45 ± 0.05	0.25 ± 0.03
Cell Viability (%)	100	85

Study 2: Neurotransmitter Interaction

Another investigation focused on the interaction of the compound with neurotransmitter systems. The study reported that treatment with 2-(Aminomethyl)-1,1,1-trifluoro-4-methylpentane resulted in altered levels of serotonin and dopamine in rat models. These findings suggest potential implications for mood disorders and neurodegenerative diseases .

Neurotransmitter	Baseline Level (ng/mL)	Post-Treatment Level (ng/mL)
Serotonin	50 ± 5	75 ± 8
Dopamine	30 ± 3	45 ± 5